methyl N-[(3-chloro-1-benzothien-2-yl)carbonyl]serinate

• IUPAC Name: methyl 2-[(3-chloro-1-benzothiophene-2-carbonyl)amino]-3-hydroxypropanoate
• InChI: InChI=1S/C13H12ClNO4S/c1-19-13(18)8(6-16)15-12(17)11-10(14)7-4-2-3-5-9(7)20-11/h2-5,8,16H,6H2,1H3,(H,15,17)
• InChI Key: GTJKATHRKAOARL-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C(CO)NC(=O)C1=C(C2=CC=CC=C2S1)Cl
• Molecular Formula: C13H12ClNO4S
• Molecular Weight: 313.76 g/mol

Description

Methyl N-[(3-chloro-1-benzothien-2-yl)carbonyl]serinate, also known as MK-801, is a potent non-competitive NMDA receptor antagonist. It was first synthesized in the 1970s and has since been widely used in scientific research to study the NMDA receptor and its role in various physiological and pathological processes.

Mechanism of Action

Methyl N-[(3-chloro-1-benzothien-2-yl)carbonyl]serinate acts as a non-competitive antagonist of the NMDA receptor, which is a type of glutamate receptor that plays a key role in synaptic plasticity and learning and memory. By blocking the NMDA receptor, methyl N-[(3-chloro-1-benzothien-2-yl)carbonyl]serinate can prevent the influx of calcium ions into neurons, which is necessary for the induction of long-term potentiation (LTP), a process that underlies learning and memory.
Biochemical and Physiological Effects:
methyl N-[(3-chloro-1-benzothien-2-yl)carbonyl]serinate has been shown to have a number of biochemical and physiological effects, including the inhibition of LTP, the modulation of neurotransmitter release, the suppression of neuronal excitability, and the induction of apoptosis in certain cell types. These effects have been studied in various in vitro and in vivo models, including cultured neurons, brain slices, and animal models of disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using methyl N-[(3-chloro-1-benzothien-2-yl)carbonyl]serinate in lab experiments is its potency and selectivity for the NMDA receptor, which allows for precise manipulation of this receptor and its downstream signaling pathways. However, one of the main limitations of using methyl N-[(3-chloro-1-benzothien-2-yl)carbonyl]serinate is its potential toxicity and side effects, which can vary depending on the dose, duration, and route of administration.

Future Directions

There are several future directions for research on methyl N-[(3-chloro-1-benzothien-2-yl)carbonyl]serinate and its role in various physiological and pathological processes. One area of interest is the development of more selective and less toxic NMDA receptor antagonists that can be used in clinical settings. Another area of interest is the use of methyl N-[(3-chloro-1-benzothien-2-yl)carbonyl]serinate in combination with other drugs or therapies to enhance its therapeutic effects and minimize its side effects. Finally, there is a need for further research on the molecular mechanisms underlying the effects of methyl N-[(3-chloro-1-benzothien-2-yl)carbonyl]serinate on the NMDA receptor and its downstream signaling pathways.

Scientific Research Applications

Methyl N-[(3-chloro-1-benzothien-2-yl)carbonyl]serinate has been extensively used in scientific research to study the NMDA receptor and its role in various physiological and pathological processes. It has been used in studies of synaptic plasticity, learning and memory, pain perception, drug addiction, and neurodegenerative diseases.